Cas no 875340-91-3 (4-Bromo-1-ethyl-1H-imidazole)

4-Bromo-1-ethyl-1H-imidazole is a halogenated imidazole derivative widely used as a versatile intermediate in organic synthesis and pharmaceutical research. Its bromine substituent enhances reactivity, enabling efficient cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig amination, while the ethyl group improves solubility and stability. This compound is particularly valuable in the development of heterocyclic compounds, bioactive molecules, and catalysts. Its well-defined structure and high purity make it suitable for precise synthetic applications. Researchers favor 4-Bromo-1-ethyl-1H-imidazole for its reliability in constructing complex molecular frameworks, particularly in medicinal chemistry and material science. Proper handling under inert conditions is recommended due to its sensitivity to moisture and air.
4-Bromo-1-ethyl-1H-imidazole structure
4-Bromo-1-ethyl-1H-imidazole structure
Product Name:4-Bromo-1-ethyl-1H-imidazole
CAS No:875340-91-3
MF:C5H7BrN2
MW:175.026479959488
MDL:MFCD22372013
CID:1071024
PubChem ID:59424583
Update Time:2025-07-31

4-Bromo-1-ethyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-1-ethyl-1H-imidazole
    • 4-Bromo-1-ethyl-1H-pyrazole
    • SCHEMBL317055
    • AS-46585
    • MFCD22372013
    • FT-0720245
    • 4-bromo-1-ethylimidazole
    • CS2253
    • AKOS015945656
    • CS-0139793
    • EN300-646014
    • A862536
    • AMY5350
    • 875340-91-3
    • DA-21447
    • MDL: MFCD22372013
    • Inchi: 1S/C5H7BrN2/c1-2-8-3-5(6)7-4-8/h3-4H,2H2,1H3
    • InChI Key: MVFPZCLLTRWXOV-UHFFFAOYSA-N
    • SMILES: BrC1=CN(C=N1)CC

Computed Properties

  • Exact Mass: 173.97900
  • Monoisotopic Mass: 173.97926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 76.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • PSA: 17.82000
  • LogP: 1.66550

4-Bromo-1-ethyl-1H-imidazole Customs Data

  • HS CODE:2933290090
  • Customs Data:

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Bromo-1-ethyl-1H-imidazole Pricemore >>

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